methyl 2-bromo-5-chloro-4-methylbenzoate
Description
Methyl 2-bromo-5-chloro-4-methylbenzoate is a chemical compound with the CAS Number: 1061314-02-0 . It has a molecular weight of 263.52 . The IUPAC name for this compound is methyl 2-bromo-5-chloro-4-methylbenzoate . It is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for methyl 2-bromo-5-chloro-4-methylbenzoate is 1S/C9H8BrClO2/c1-5-3-7 (10)6 (4-8 (5)11)9 (12)13-2/h3-4H,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the bromine, chlorine, and methyl groups on the benzene ring.Safety and Hazards
This compound has several hazard statements associated with it, including H302, H312, H315, H319, H332, and H335 . These codes correspond to various hazards, such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) . Precautionary measures should be taken when handling this compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-bromo-5-chloro-4-methylbenzoate can be achieved through a multi-step process involving the bromination and chlorination of a starting material, followed by esterification.", "Starting Materials": [ "4-methylbenzoic acid", "thionyl chloride", "methyl alcohol", "sodium hydroxide", "bromine", "acetic acid", "acetic anhydride" ], "Reaction": [ "Step 1: Conversion of 4-methylbenzoic acid to 4-methylbenzoyl chloride using thionyl chloride", "Step 2: Bromination of 4-methylbenzoyl chloride using bromine in acetic acid", "Step 3: Chlorination of the product from step 2 using thionyl chloride", "Step 4: Esterification of the product from step 3 with methyl alcohol and sodium hydroxide in acetic anhydride" ] } | |
CAS RN |
1061314-02-0 |
Product Name |
methyl 2-bromo-5-chloro-4-methylbenzoate |
Molecular Formula |
C9H8BrClO2 |
Molecular Weight |
263.5 |
Purity |
95 |
Origin of Product |
United States |
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